Cas no 1845706-43-5 (Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate)
Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate
- Ethyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate
- ethyl 1-cyclohexyl-2-methylbenzimidazole-5-carboxylate
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- Inchi: 1S/C17H22N2O2/c1-3-21-17(20)13-9-10-16-15(11-13)18-12(2)19(16)14-7-5-4-6-8-14/h9-11,14H,3-8H2,1-2H3
- InChI Key: RNJJEALQMAPNRH-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC2=C(C=1)N=C(C)N2C1CCCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 368
- XLogP3: 3.8
- Topological Polar Surface Area: 44.1
Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069003619-10g |
Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate |
1845706-43-5 | 97% | 10g |
$652.80 | 2023-09-02 | |
| Chemenu | CM512567-1g |
Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate |
1845706-43-5 | 98% | 1g |
$150 | 2023-02-02 | |
| Chemenu | CM512567-5g |
Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate |
1845706-43-5 | 98% | 5g |
$450 | 2023-02-02 | |
| A2B Chem LLC | AI41553-1g |
Ethyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate |
1845706-43-5 | 98% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AI41553-5g |
Ethyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate |
1845706-43-5 | 98% | 5g |
$402.00 | 2024-04-20 | |
| A2B Chem LLC | AI41553-10g |
Ethyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate |
1845706-43-5 | 98% | 10g |
$706.00 | 2024-04-20 | |
| 1PlusChem | 1P00I1YP-10g |
Ethyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate |
1845706-43-5 | 98% | 10g |
$750.00 | 2025-02-28 | |
| 1PlusChem | 1P00I1YP-1g |
Ethyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate |
1845706-43-5 | 98% | 1g |
$150.00 | 2025-02-28 | |
| 1PlusChem | 1P00I1YP-5g |
Ethyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate |
1845706-43-5 | 98% | 5g |
$429.00 | 2025-02-28 |
Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate
Comprehensive Overview of Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate (CAS No. 1845706-43-5)
Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate (CAS No. 1845706-43-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzimidazole derivative features a cyclohexyl group and an ethyl ester moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
The compound's molecular structure combines a benzimidazole core with a cyclohexyl substituent, which enhances its lipophilicity and metabolic stability. These characteristics are critical for improving drug bioavailability, a hot topic in modern medicinal chemistry. With the rise of AI-driven drug design, computational studies have highlighted Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate as a promising scaffold for developing novel therapeutics, especially in oncology and neurology.
In agrochemical applications, this compound's imidazole ring exhibits potential as a precursor for crop protection agents. Its structural flexibility allows for modifications that can target specific plant pathogens, aligning with the growing demand for sustainable agriculture solutions. Recent studies suggest its derivatives may play a role in addressing pesticide resistance, a major concern in global food security discussions.
The synthesis of CAS No. 1845706-43-5 typically involves multi-step organic reactions, including condensation and esterification processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These methods are frequently searched by chemists optimizing synthetic protocols, reflecting the compound's relevance in process chemistry and scale-up production.
From a commercial perspective, Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate is available through specialized chemical suppliers catering to R&D sectors. Its pricing and availability often correlate with market trends in custom synthesis and contract manufacturing, key areas of interest for pharmaceutical outsourcing. Regulatory compliance, including REACH and GMP standards, further underscores its importance in industrial applications.
Emerging research directions include exploring the compound's structure-activity relationships (SAR) through molecular docking simulations. Such studies are particularly relevant given the increasing use of machine learning in predicting chemical properties. Additionally, its potential as a fluorescence probe in biochemical assays has sparked interest in diagnostic applications, tying into broader conversations about precision medicine technologies.
Environmental considerations surrounding CAS 1845706-43-5 are also gaining traction, with biodegradation studies and green chemistry approaches being investigated. This aligns with the chemical industry's shift toward eco-friendly synthesis methods, a frequently searched topic among sustainability-focused researchers. Proper handling and storage guidelines are emphasized in technical documentation to ensure workplace safety without compromising research efficiency.
In summary, Ethyl 1-cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylate represents a multifaceted compound with expanding applications across life sciences. Its chemical versatility continues to inspire innovation in both academic and industrial settings, while computational advancements are unlocking new possibilities for its utilization. As research progresses, this molecule is poised to remain at the forefront of heterocyclic chemistry developments and drug discovery breakthroughs.
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